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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanoic acid

Cat. No.: B010708

An In-depth Technical Guide on the Environmental Fate and Biodegradability of 3,5,5-
Trimethylhexanoic Acid

Abstract

This technical guide provides a comprehensive overview of the environmental fate and
biodegradability of 3,5,5-trimethylhexanoic acid (CAS No. 3302-10-1), a branched-chain
carboxylic acid. The document synthesizes available data on its physicochemical properties,
abiotic and biotic degradation pathways, bioaccumulation potential, and environmental mobility.
Detailed experimental protocols for key environmental studies are presented, and logical
workflows are visualized to aid in understanding the assessment processes. This guide is
intended for researchers, scientists, and drug development professionals involved in the
environmental risk assessment of chemicals.

Introduction

3,5,5-Trimethylhexanoic acid, also known as isononanoic acid, is a nine-carbon branched
fatty acid. It is a clear, colorless liquid with a faint odor, sparingly soluble in water but miscible
with organic solvents. The substance is primarily obtained through the oxidation of isononyl
aldehyde and typically exists as a mixture of isomers, with the 3,5,5-trimethylhexanoic acid
isomer being predominant (~90%). Its applications are diverse, including its use as an
intermediate in the synthesis of plasticizers, paint driers, synthetic lubricants, and alkyd resins
for coatings.[1] Given its industrial importance, a thorough understanding of its behavior and
persistence in the environment is critical for assessing its ecological impact.
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Physicochemical Properties

The environmental transport and fate of a chemical are largely governed by its physicochemical
properties. The key properties of 3,5,5-trimethylhexanoic acid are summarized in the table

below.
Property Value Unit Reference
Molecular Formula CoH15802
Molecular Weight 158.24 g/mol [2][3]
Physical State Liquid - [2][4]
Boiling Point 253.4 °C at 760 mmHg
Vapor Pressure 0.0057 mmHg at 25°C
0.23 mmHg [2][5]
Water Solubility Sparingly soluble

Log P (octanol/water) 3.25 (ACD/LogP)

2.533 (Crippen) - [6]
Log Koc >5.63 at 40°C [7]
pKa 4.93 (ACD/pKa)

Environmental Fate

The environmental fate of 3,5,5-trimethylhexanoic acid is determined by a combination of
transport and transformation processes, including abiotic and biotic degradation.

Abiotic Degradation

Abiotic degradation involves non-biological processes such as hydrolysis and photolysis.

e Hydrolysis: As a carboxylic acid, 3,5,5-trimethylhexanoic acid does not contain functional
groups that are susceptible to hydrolysis under typical environmental pH conditions (pH 4-9).
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o Photolysis: Direct photolysis is not expected to be a significant degradation pathway as the
molecule does not contain chromophores that absorb light in the environmentally relevant
UV spectrum (>290 nm).

Biotic Degradation

Biodegradation is the primary mechanism for the removal of 3,5,5-trimethylhexanoic acid
from the environment.

A key study conducted according to the OECD Guideline 301C (Ready Biodegradability:
Modified MITI Test I) provides significant insight into its biodegradability.[7] The results indicate
that the substance is not readily biodegradable.[7] After a 28-day incubation period with
activated sludge, 59% degradation was observed based on Biochemical Oxygen Demand
(BOD).[7]

However, the study also demonstrated that significant primary degradation occurred. Analysis
using Liquid Chromatography-Mass Spectrometry (LC-MS) showed that the parent 3,5,5-
trimethylhexanoic acid was no longer detectable at the end of the 28-day test.[7]
Transformation products were identified, suggesting a breakdown of the parent molecule.[7] As
a saturated aliphatic carboxylic acid, it is expected to undergo metabolic breakdown through
processes like mitochondrial beta-oxidation.[8]

Bioaccumulation

The potential for a chemical to bioaccumulate is often estimated from its octanol-water partition
coefficient (Log P). With a Log P value greater than 3, 3,5,5-trimethylhexanoic acid has a
potential to bioaccumulate in aquatic organisms.[6] However, its capacity for biodegradation,
even if not rapid, suggests that the overall potential for significant bioaccumulation is low.[7]

Transport and Distribution

The mobility of 3,5,5-trimethylhexanoic acid in soil and sediment is dictated by its adsorption
characteristics. The measured logarithm of the organic carbon-water partition coefficient (Log
Koc) is greater than 5.63, which indicates a very high affinity for organic matter.[7]
Consequently, if released to soil or landfill, 3,5,5-trimethylhexanoic acid is expected to be
immobile, associating strongly with soil and sediment particles and remaining in place.[7]
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Summary of Biodegradability Data

Test Exposure Classificati
L Inoculum . Result Reference

Guideline Period on
OECD 301C ) Not readily

- Activated )
(Modified 28 days 59% (BOD) biodegradabl [7]

Sludge

MITI Test I) e

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of environmental fate
studies. The protocol for the key biodegradability study is outlined below.

Ready Biodegradability: OECD 301C (Modified MITI Test
1)

This test evaluates the ready biodegradability of a chemical by a microbial inoculum over a 28-
day period.

Test Substance: 3,5,5-Trimethylhexanoic acid
» Method: Yakushokuhatsu Biodegradability Test, corresponding to OECD Guideline 301C.[7]

¢ Inoculum: Activated sludge from a domestic wastewater treatment plant, not pre-exposed to
the test substance.[7]

o Test Duration: 28 days.[7]
» Analytical Monitoring:

o Biochemical Oxygen Demand (BOD): Measured using a closed-system oxygen
consumption measuring apparatus to determine the amount of oxygen consumed by the
microbial population during the degradation of the substance.[7]

o Dissolved Organic Carbon (DOC): Monitored using a TOC analyzer to measure the
removal of the test substance from the water phase.[7]
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o Parent Compound and Transformation Products: Analyzed by Reverse-Phase High-
Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass
Spectrometry (LC-MS) to confirm primary degradation and identify major transformation

products.[7]

e Test Conditions: The test is conducted in a mineral salts medium, aerated with CO2-free air,
and maintained at a constant temperature (typically 22 + 2°C) in the dark.

« Validity Criteria: The test is considered valid if the reference substance (e.g., aniline) shows
>60% degradation within 14 days and other specific criteria are met.[7]

Incubation (28 Days)

Continuous Aeration - . .
and Stirring Monitoring & Analysis Data Evaluation
Measure Oz Consumption Calculate % Degradation
(BOD) Periodically

Preparation

Prepare Mineral
Medium

(BOD/ThOD)

Continuous

Compare to Pass Levels

Incubate Flasks
(>60% for Ready Biodegradability)

(Test, Reference, Control)
in the dark at 22°C

Collect Activated
Sludge Inoculum

Sample for DOC, Assess Primary Degradation
Parent Compound (HPLC), and Identify Products
and Metabolites (LC-MS)

Prepare Test Substance,
Reference, and Control Solutions

Click to download full resolution via product page

Fig. 1: Experimental workflow for the OECD 301C Modified MITI Test.

Conclusion

3,5,5-Trimethylhexanoic acid is not classified as readily biodegradable based on standard
OECD testing, with 59% degradation observed over 28 days.[7] However, evidence of
complete primary degradation within the same timeframe suggests that the parent molecule
does not persist long in microbially active environments.[7] Its high Log Koc value indicates that
it will be strongly adsorbed to soil and sediment, limiting its mobility.[7] While the Log P value
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suggests a potential for bioaccumulation, this is likely mitigated by metabolic transformation.[7]
The primary environmental fate of 3,5,5-trimethylhexanoic acid is therefore predicted to be
sorption to solids followed by slow biotic degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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